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Executive Summary

2-Octadecanone (Ci1sH360) represents a classic amphiphilic ketone, characterized by a
dominant lipophilic octadecyl tail and a polar methyl-carbonyl head.[1] While chemically simple,
its significance lies in its phase transition behavior (melting point ~52°C) and its utility as a
biomarker in microbial metabolomics. In materials science, it serves as a reliable Phase
Change Material (PCM) for thermal energy storage due to its high latent heat of fusion and
chemical stability.

Nomenclature and Chemical Identity

Precise identification is critical in database querying and procurement.[1] The "Stearyl" prefix in
synonyms is derived from the C18 chain length, analogous to Stearic Acid.

Table 1: Chemical Identity Matrix
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Parameter

Identifier / Value

IUPAC Name

Octadecan-2-one

Common Synonyms

Methyl hexadecyl ketone; Stearyl methyl ketone;

n-Hexadecyl methyl ketone

CAS Registry Number

7373-13-9

Molecular Formula

C1sH360

SMILES CCcccecececececececececec(=0)c
InChl Key PJLIQAWUAPNCJC-UHFFFAOYSA-N
Molecular Weight 268.48 g/mol

Physicochemical Framework

The molecule's physical behavior is dominated by Van der Waals forces along the C16 alkyl
chain, which facilitate tight crystalline packing. This results in a sharp melting point, a critical

feature for PCM applications.[1]

Table 2: Physical Properties

Property Value Context
) ) Ideal for low-grade waste heat
Melting Point 51.0-52.0°C
recovery systems.[1]
N ) High thermal stability; low
Boiling Point ~336 °C -
volatility at STP.[1]
Typical for long-chain aliphatic
Density 0.845 g/cm? P J P
ketones.[1]
Solubilt Soluble: Chloroform, Hexane, Amphiphilic but predominantly
olubili
Y EtOHInsoluble: Water lipophilic (LogP ~7.6).
) ) ) Resembles paraffin wax in
Appearance White crystalline waxy solid

texture.[1]
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Synthesis Protocol: Wacker Oxidation of 1-
Octadecene

While 2-octadecanone can be synthesized via Friedel-Crafts acetylation or oxidation of 2-
octadecanol, the Wacker Oxidation of terminal alkenes is preferred for its atom economy and
scalability.[1] The following protocol utilizes a modified Wacker system using tert-butyl
hydroperoxide (TBHP) as the oxidant to avoid the use of high-pressure oxygen gas.

Reaction Logic

e Substrate: 1-Octadecene (Terminal alkene).
o Catalyst: PdCl2 (Palladium source).[1][2]
o Co-oxidant: TBHP (Regenerates Pd(ll) from Pd(0)).[1]

o Selectivity: The reaction follows Markovnikov addition, yielding the methyl ketone (2-
octadecanone) rather than the aldehyde.

Step-by-Step Methodology

o Reagent Preparation:
o In a 100 mL round-bottom flask, dissolve PdCIz (0.5 mmol, 5 mol%) in Acetonitrile (20 mL).
o Add 1-Octadecene (10 mmol, ~2.52 g).
o Add TBHP (70% aq.[1] solution, 20 mmol) dropwise over 10 minutes.
» Reaction Phase:
o Heat the mixture to 80°C under reflux.

o Stir vigorously for 4—6 hours. The solution will darken as Pd(0) transiently forms and is re-
oxidized.[1]

o Monitor: Check progress via TLC (Hexane/EtOAc 9:1).[1] The alkene spot (Rf ~0.[1]9)
should disappear, replaced by the ketone (Rf ~0.5).
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e Quenching and Isolation:
o Cool to room temperature.[1]
o Filter the mixture through a pad of Celite to remove palladium black precipitates.
o Evaporate the acetonitrile under reduced pressure.[1]

 Purification:

o Dissolve the residue in Dichloromethane (DCM) (30 mL) and wash with saturated
Naz=S20s3 (to neutralize peroxides) and brine.

o Dry the organic layer over anhydrous Na2S0Oa.[1]
o Recrystallize from cold Ethanol to yield white waxy crystals.[1]

Analytical Profiling: GC-MS Fragmentation

Mass spectrometry is the gold standard for identifying methyl ketones.[1] The fragmentation is
driven by the McLafferty Rearrangement, a site-specific cleavage characteristic of carbonyls
with gamma-hydrogens.

Mechanism: The McLafferty Rearrangement

« lonization: The carbonyl oxygen loses an electron, forming the molecular ion

» Hydrogen Transfer: A gamma-hydrogen (from C4) transfers to the carbonyl oxygen via a 6-
membered transition state.[1]

o Cleavage: The C2-C3 bond breaks, releasing a neutral alkene (1-hexadecene) and the enol
radical cation of acetone.

e Signal: The resulting enol ion resonates at m/z 58, the diagnostic base peak for all methyl
ketones.[1]
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Diagram 1: GC-MS Fragmentation Pathway
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Caption: The McLafferty rearrangement pathway yielding the diagnostic m/z 58 peak,
distinguishing 2-octadecanone from isomeric aldehydes.

Biological & Industrial Applications[1][4]
A. Phase Change Materials (PCM)

2-Octadecanone is a "Solid-Liquid” PCM.[1]

e Mechanism: Upon heating to ~52°C, the crystal lattice collapses, absorbing significant latent
heat (Enthalpy of Fusion,

).
o Advantage: Unlike salt hydrates, it exhibits no supercooling and is non-corrosive.[1]

» Use Case: Passive thermal regulation in textiles and building materials (wallboards) to buffer
daily temperature fluctuations.

B. Microbial Volatile Organic Compound (mVOC)

It serves as a biomarker in metabolomics.[1]
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e Sources: Detected in the volatile profiles of Pseudomonas species and Vaccinium
macrocarpon (Cranberry) waxes.

e Function: In bacteria, long-chain ketones often result from the abortive beta-oxidation of fatty
acids, acting as signaling molecules or metabolic overflow products.

Diagram 2: Functional Ecosystem

2-Octadecanone
Biological Context

Biomarker (mVOC)

l B

Thermal Energy Storage Pseudomonas spp. Plant Cuticular Waxes
(Latent Heat ~200+ J/g) (Beta-Oxidation Byproduct) (Vaccinium macrocarpon)

Click to download full resolution via product page

Caption: Dual utility of 2-octadecanone in thermal energy storage (PCM) and biological
signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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